Cas no 493024-40-1 (4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine)
4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine
- 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole
- 4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine
- 4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-piperidine
- 4-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-yl]-piperidine
- AC1MCUG1
- Ambpe3002809
- CTK4J1232
- HMS525H20
- Peakdale1_002638
- SureCN2247489
- 4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine, AldrichCPR
- DB-348699
- 4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2yl]-piperidine
- SR-01000384896-1
- DTXSID10381211
- SCHEMBL2247489
- CS-0205993
- 2-(4-fluorophenyl)-5-piperidin-4-yl-1,3,4-oxadiazole
- SR-01000384896
- OCVSOAJAJMMNGN-UHFFFAOYSA-N
- A871821
- MFCD03424488
- 493024-40-1
- AKOS015853504
- 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole, 1-Fluoro-4-[5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl]benzene
- 4-[5-(4-fluorophenyl)1,3,4-oxadiazol-2-yl]piperidine
- G73982
- PS-6308
- 4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine
-
- MDL: MFCD03424488
- Inchi: 1S/C13H14FN3O/c14-11-3-1-9(2-4-11)12-16-17-13(18-12)10-5-7-15-8-6-10/h1-4,10,15H,5-8H2
- InChI Key: OCVSOAJAJMMNGN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NN=C(C2CCNCC2)O1
Computed Properties
- Exact Mass: 247.11222
- Monoisotopic Mass: 247.11209024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 51Ų
Experimental Properties
- PSA: 50.95
4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F402895-50mg |
4-[5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-Yl]Piperidine |
493024-40-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402895-100mg |
4-[5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-Yl]Piperidine |
493024-40-1 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F402895-500mg |
4-[5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-Yl]Piperidine |
493024-40-1 | 500mg |
$ 250.00 | 2022-06-05 | ||
| Chemenu | CM125410-1g |
2-(4-fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole |
493024-40-1 | 95% | 1g |
$234 | 2021-08-05 | |
| Alichem | A129007911-5g |
4-(5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine |
493024-40-1 | 95% | 5g |
$733.70 | 2023-09-01 | |
| Alichem | A129007911-10g |
4-(5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine |
493024-40-1 | 95% | 10g |
$1050.00 | 2023-09-01 | |
| Alichem | A129007911-25g |
4-(5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine |
493024-40-1 | 95% | 25g |
$1700.34 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007351-1g |
4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-piperidine |
493024-40-1 | 1g |
2242.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007351-1g |
4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-piperidine |
493024-40-1 | 1g |
2242CNY | 2021-05-07 | ||
| Apollo Scientific | PC0207-100mg |
4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine |
493024-40-1 | 95+% | 100mg |
£20.00 | 2024-05-26 |
4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine
Compound CAS No. 493024-40-1: 4-(5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-yl)Piperidine
The compound with CAS No. 493024-40-1, commonly referred to as 4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a 1,3,4-oxadiazole moiety, further substituted with a fluorophenyl group. The integration of these structural elements imparts the compound with distinctive chemical and biological properties.
The synthesis of this compound involves a series of carefully optimized reactions, including nucleophilic substitution and cyclization processes. The incorporation of the fluorophenyl group at the 5-position of the oxadiazole ring is particularly significant, as it enhances the molecule's stability and bioavailability. Recent studies have demonstrated that this substitution pattern can significantly influence the compound's interaction with biological targets, making it a promising candidate for drug development.
In terms of applications, this compound has shown potential in several therapeutic areas. For instance, it has been investigated as a potential antitumor agent, where its ability to inhibit specific oncogenic pathways has been highlighted in preclinical studies. Additionally, research has explored its role as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key enzymes and receptors involved in these conditions underscores its therapeutic potential.
The structural versatility of this compound also extends to its use in materials science. Recent advancements have demonstrated its application as a building block for constructing advanced materials with tailored electronic properties. For example, its incorporation into polymer frameworks has shown promise in enhancing conductivity and mechanical stability. This dual applicability in both pharmaceutical and materials science highlights the compound's significance across diverse scientific domains.
From a mechanistic standpoint, the compound's reactivity is largely influenced by the electron-withdrawing effects of the fluorophenyl group and the inherent aromaticity of the oxadiazole ring. These features facilitate its participation in various chemical transformations, including cross-coupling reactions and enamine formation. Recent research has also explored its role as an intermediate in the synthesis of more complex molecular architectures, further expanding its utility.
In conclusion, CAS No. 493024-40-1 represents a versatile and multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.
493024-40-1 (4-5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-YlPiperidine) Related Products
- 1205637-49-5(2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride)
- 751473-46-8(4-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylpiperidine)
- 1181763-85-8(2-(4-Fluorophenyl)-5-piperidin-3-yl-1,3,4-oxadiazole)
- 144658-17-3(1,3,4-Oxadiazole, 2,2'-(1,3-propanediyl)bis[5-(4-fluorophenyl)-)
- 2044714-27-2(2-(3-fluorophenyl)-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride)
- 144658-20-8(1,3,4-OXADIAZOLE, 2,2'-(1,4-BUTANEDIYL)BIS[5-(4-FLUOROPHENYL)-)
- 280110-78-3(4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine)
- 144658-27-5(1,3,4-Oxadiazole, 2,2'-(1,8-octanediyl)bis[5-(4-fluorophenyl)-)
- 1004527-75-6(4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride)
- 401568-20-5(2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide)